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Compound of Interest

Compound Name:
Methyl 4-

aminocyclohexanecarboxylate

Cat. No.: B1348351 Get Quote

For researchers and professionals in drug development, securing a stable supply of high-purity

chemical intermediates is a critical step in the research and manufacturing pipeline. Methyl 4-
aminocyclohexanecarboxylate, a key building block in the synthesis of various active

pharmaceutical ingredients, is available from several commercial suppliers. This guide provides

an overview of these suppliers and the technical specifications of the available products.

The compound is most commonly supplied as the hydrochloride salt, which enhances its

stability and handling properties. It is crucial for researchers to distinguish between the cis and

trans isomers, as the stereochemistry of the molecule can significantly impact its reactivity and

the properties of the downstream products. The trans-isomer is the most frequently offered

configuration.

Commercial Supplier Data
The following table summarizes the offerings for methyl 4-aminocyclohexanecarboxylate
from various chemical suppliers. Purity levels are typically determined by titration or other

analytical methods, and this information is usually available on the product's Certificate of

Analysis.
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Supplier Product Name CAS Number Purity
Available
Forms

TCI America

Methyl trans-4-

Aminocyclohexa

necarboxylate

Hydrochloride

61367-07-5 >98.0%[1][2]

White to almost

white

powder/crystal[1]

TCI America

Methyl 4-

Aminocyclohexa

necarboxylate

Hydrochloride

(cis/trans

mixture)

61367-07-5

(trans)
>98.0%[3]

cis- and trans-

mixture[3]

Fisher Scientific

Methyl trans-4-

aminocyclohexan

ecarboxylate

hydrochloride

61367-07-5 97%[4][5] Not Specified

Abound Chem

Methyl trans-4-

aminocyclohexan

ecarboxylate

hydrochloride

61367-07-5 98%[6] Not Specified

Simson Pharma

Methyl trans-4-

aminocyclohexan

ecarboxylate

hydrochloride

61367-07-5 High Quality

Certificate of

Analysis

provided

BLD Pharm

Methyl trans-4-

aminocyclohexan

ecarboxylate

hydrochloride

61367-07-5 Not Specified Available

Experimental Protocols
Commercial suppliers of chemical reagents like methyl 4-aminocyclohexanecarboxylate
provide essential documentation regarding the quality and safety of the product, such as a
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Certificate of Analysis (CoA) and a Material Safety Data Sheet (MSDS). The CoA includes

details on the purity and physical properties of the specific lot.

However, these suppliers do not typically provide detailed experimental protocols for the

application of the chemical in synthetic or biological research. Methodologies for its use as a

pharmaceutical intermediate or in other research applications would be found in peer-reviewed

scientific literature and patents. The workflow for handling and verifying an incoming chemical

reagent is outlined below.

Supplier Domain Researcher Domain

MSDS Review
CoA Verification

Documentation OK Internal QC
(e.g., NMR, LC-MS)

Proceed to Lab

Receive Reagent
Safety Check

Use in SynthesisPurity Confirmed

Click to download full resolution via product page

General workflow for receiving and verifying a chemical reagent.

Isomeric Considerations
Methyl 4-aminocyclohexanecarboxylate exists as two primary geometric isomers: cis and

trans. The spatial arrangement of the amino and ester functional groups relative to the

cyclohexane ring is a critical factor in synthetic chemistry. The trans isomer, where the

functional groups are on opposite sides of the ring, is generally more stable and is the more

commonly available isomer.
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Geometric Isomers

Methyl 4-Aminocyclohexanecarboxylate

trans-isomer
(Groups on opposite sides)

  More Stable

cis-isomer
(Groups on same side)

  Less Stable

Click to download full resolution via product page

Relationship between cis and trans isomers of the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b1348351#commercial-suppliers-of-high-purity-
methyl-4-aminocyclohexanecarboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b1348351#commercial-suppliers-of-high-purity-methyl-4-aminocyclohexanecarboxylate
https://www.benchchem.com/product/b1348351#commercial-suppliers-of-high-purity-methyl-4-aminocyclohexanecarboxylate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1348351?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1348351?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

